Cas no 2228779-03-9 (methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate)

Methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate is a brominated pyridine derivative featuring a hydroxypropanoate ester functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both a bromine substituent and a hydroxyl group enhances its reactivity, enabling selective functionalization at multiple sites. The ester moiety improves solubility in organic solvents, facilitating downstream reactions. Its structural features make it valuable for constructing complex heterocyclic frameworks. The compound is typically handled under controlled conditions due to its sensitivity to moisture and potential reactivity. Proper storage in a cool, dry environment is recommended to maintain stability.

methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate structure

2228779-03-9 structure

Product Name:methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate

CAS No:2228779-03-9

MF:C₉H₁₀BrNO₃

MW:260.08460187912

CID:6494069

PubChem ID:165664261

Update Time:2025-05-26

methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

- methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate
- EN300-1905561
- 2228779-03-9
- Inchi： 1S/C9H10BrNO3/c1-14-8(13)5-7(12)6-3-2-4-11-9(6)10/h2-4,7,12H,5H2,1H3
- InChI Key： MBUQLMFZTDNOSW-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=CN=1)C(CC(=O)OC)O

Computed Properties

Exact Mass: 258.98441g/mol
Monoisotopic Mass: 258.98441g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 59.4Å²

methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1905561-1g	methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate	2228779-03-9	1g	$1229.0	2023-09-18
Enamine	EN300-1905561-5g	methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate	2228779-03-9	5g	$3562.0	2023-09-18
Enamine	EN300-1905561-10g	methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate	2228779-03-9	10g	$5283.0	2023-09-18
Enamine	EN300-1905561-0.05g	methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate	2228779-03-9	0.05g	$1032.0	2023-09-18
Enamine	EN300-1905561-0.1g	methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate	2228779-03-9	0.1g	$1081.0	2023-09-18
Enamine	EN300-1905561-0.25g	methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate	2228779-03-9	0.25g	$1131.0	2023-09-18
Enamine	EN300-1905561-0.5g	methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate	2228779-03-9	0.5g	$1180.0	2023-09-18
Enamine	EN300-1905561-1.0g	methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate	2228779-03-9	1g	$1229.0	2023-06-02
Enamine	EN300-1905561-2.5g	methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate	2228779-03-9	2.5g	$2408.0	2023-09-18
Enamine	EN300-1905561-5.0g	methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate	2228779-03-9	5g	$3562.0	2023-06-02

methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

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3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Additional information on methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate

Comprehensive Analysis of Methyl 3-(2-Bromopyridin-3-yl)-3-Hydroxypropanoate (CAS No. 2228779-03-9)

The compound methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate (CAS No. 2228779-03-9) is a highly versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structure, featuring a bromopyridine moiety and a hydroxypropanoate ester, makes it a valuable building block for the development of novel bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most searched questions related to methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate is its role in cross-coupling reactions, a hot topic in modern synthetic chemistry. The presence of the bromine atom at the 2-position of the pyridine ring allows for efficient palladium-catalyzed coupling, enabling the formation of complex heterocyclic systems. This property aligns with the growing demand for sustainable and efficient synthetic methodologies, a trend heavily emphasized in recent scientific literature.

Another frequently searched aspect is the solubility and stability of CAS 2228779-03-9. Users often inquire about optimal storage conditions and compatible solvents for this compound. Studies indicate that it exhibits good solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for various reaction conditions. Its stability under inert atmospheres has also been confirmed, which is critical for long-term storage and handling.

The hydroxypropanoate ester group in methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate is another point of interest, as it can undergo further functionalization, such as reduction or hydrolysis, to yield valuable derivatives. This flexibility is particularly appealing to medicinal chemists designing prodrugs or optimizing pharmacokinetic properties. Recent publications highlight its use in the synthesis of kinase inhibitors, a class of therapeutics dominating oncology research.

Environmental and regulatory considerations are also trending topics associated with this compound. While CAS 2228779-03-9 is not classified as hazardous under current guidelines, users often search for green chemistry alternatives to traditional bromination methods. Innovations in catalytic bromination and flow chemistry are being explored to minimize waste and improve the sustainability of its production.

In summary, methyl 3-(2-bromopyridin-3-yl)-3-hydroxypropanoate (CAS No. 2228779-03-9) is a compound of significant interest due to its synthetic utility and adaptability. Its applications span from pharmaceutical intermediates to advanced material precursors, addressing key challenges in modern chemistry. As research continues to uncover new reactions and derivatives, its relevance in both academic and industrial settings is expected to grow.